Cas no 1308803-50-0 (4-(5-methoxy-2-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one
• CAS No: 1308803-50-0
• CID: 2906365
• PubChem ID: 53341763
• Update Time: 2025-05-21

4-(5-methoxy-2-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one

Additional information on 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one

Recent Advances in the Study of 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one (CAS: 1308803-50-0): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one (CAS: 1308803-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development. The compound's distinct chemical structure, featuring a nitro group and a methoxy-substituted phenyl ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have explored the synthetic pathways for 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route involving a Claisen-Schmidt condensation reaction, which achieved a purity of over 98%. This advancement is critical for scaling up production for preclinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results for its potential use in oral formulations.

The biological activity of 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one has been a focal point of recent research. In vitro studies have demonstrated its potent inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited IC50 values in the low micromolar range against several key kinases, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in murine models have shown reduced inflammation markers without significant toxicity, highlighting its therapeutic promise.

Beyond its anti-inflammatory properties, 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one has also been investigated for its anticancer potential. A recent study in European Journal of Medicinal Chemistry (2024) explored its mechanism of action in cancer cell lines, revealing that the compound induces apoptosis via the mitochondrial pathway. The study also identified structural analogs with enhanced potency, paving the way for further structure-activity relationship (SAR) studies. These findings underscore the compound's versatility and its potential as a scaffold for developing targeted therapies.

In conclusion, 4-(5-methoxy-2-nitrophenyl)but-3-en-2-one (CAS: 1308803-50-0) represents a promising candidate in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable lead compound for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in more complex disease models. The ongoing studies and recent advancements highlighted in this brief provide a solid foundation for the compound's potential transition from bench to bedside.